1-(2,4-Difluorophenyl)-3-naphthalen-2-ylurea

• IUPAC Name: 1-(2,4-difluorophenyl)-3-naphthalen-2-ylurea
• InChI: InChI=1S/C17H12F2N2O/c18-13-6-8-16(15(19)10-13)21-17(22)20-14-7-5-11-3-1-2-4-12(11)9-14/h1-10H,(H2,20,21,22)
• InChI Key: ATDLSZDHOIZAEK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)NC3=C(C=C(C=C3)F)F
• Molecular Formula: C17H12F2N2O
• Molecular Weight: 298.29 g/mol

Description

1-(2,4-Difluorophenyl)-3-naphthalen-2-ylurea is an organic compound that features a urea group attached to a 2,4-difluorophenyl ring and a naphthalene moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,4-Difluorophenyl)-3-naphthalen-2-ylurea typically involves the reaction of 2,4-difluoroaniline with naphthalen-2-yl isocyanate. The reaction is carried out in an organic solvent such as dichloromethane or toluene under reflux conditions. The product is then purified using recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of 1-(2,4-Difluorophenyl)-3-naphthalen-2-ylurea can be scaled up by optimizing the reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Continuous flow reactors may also be employed to enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

1-(2,4-Difluorophenyl)-3-naphthalen-2-ylurea can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.

Substitution: The fluorine atoms on the phenyl ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) as a catalyst.

Substitution: Sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in an aprotic solvent like dimethylformamide (DMF).

Major Products Formed

Oxidation: Formation of corresponding quinones or carboxylic acids.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted phenyl derivatives.

Scientific Research Applications

1-(2,4-Difluorophenyl)-3-naphthalen-2-ylurea has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 1-(2,4-Difluorophenyl)-3-naphthalen-2-ylurea involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to alterations in cellular pathways and physiological responses.

Comparison with Similar Compounds

Similar Compounds

• N-(2,4-Difluorophenyl)-2-fluorobenzamide
• 2,4-Difluorophenyl isocyanate
• 1-(3,4-Difluorophenyl)-3-naphthalen-2-ylurea

Uniqueness

1-(2,4-Difluorophenyl)-3-naphthalen-2-ylurea is unique due to the presence of both a difluorophenyl ring and a naphthalene moiety, which confer distinct electronic and steric properties. These features make it a valuable compound for studying structure-activity relationships and developing new materials or pharmaceuticals.